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Compound of Interest

Compound Name: (-)-3,5-Dicaffeoylquinic acid

Cat. No.: B15973260

Get Quote

These comprehensive application notes provide detailed protocols for the analytical

standardization of (-)-3,5-Dicaffeoylquinic acid (3,5-DCQA), a significant natural phenolic

compound with a range of biological activities, including antioxidant, anti-inflammatory, and

antiviral properties.[1][2] This guide is intended for researchers, scientists, and professionals in

drug development, offering in-depth methodologies for the accurate identification,

quantification, and quality control of this compound.

Introduction to (-)-3,5-Dicaffeoylquinic Acid: A
Compound of Interest
(-)-3,5-Dicaffeoylquinic acid, also known as Isochlorogenic acid A, is a derivative of caffeic

acid and quinic acid.[1][3] It is naturally found in a variety of plants, including Lonicera japonica

and Ilex kaempferi.[1] The growing interest in 3,5-DCQA for its potential therapeutic

applications necessitates robust and reliable analytical methods to ensure the quality and

consistency of research and product development.
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Property Value Source

Molecular Formula C₂₅H₂₄O₁₂ [1][4]

Molecular Weight 516.46 g/mol [4]

CAS Number 2450-53-5 [1][3][4]

Appearance
White to grey or yellow

crystalline solid
[5][6]

Purity (as a reference

standard)
≥95% [1][7]

UV-Vis λmax 220, 246, 330 nm [1]

Handling and Storage of Analytical Standards:
Ensuring Integrity
The stability of the analytical standard is paramount for accurate and reproducible results. 3,5-

DCQA is susceptible to degradation under certain conditions.

Key Stability Insights:

pH Sensitivity: Isomerization of 3,5-DCQA to 3,4-diCQA and 4,5-diCQA can occur rapidly at

neutral and basic pH values. It is more stable under acidic conditions.[8][9]

Temperature Effects: Elevated temperatures can lead to degradation. Studies have shown

that a significant percentage of 3,5-DCQA can degrade within a week at room temperature.

[8]

Light Sensitivity: As a phenolic compound, exposure to light should be minimized to prevent

photodegradation.

Recommended Storage and Handling Protocol:

Long-term Storage: Store the solid reference standard at -20°C in a tightly sealed container,

protected from light.[1][5]
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Working Solutions: Prepare stock solutions fresh whenever possible. If storage is necessary,

aliquot solutions into tightly sealed vials and store at -20°C for a maximum of two weeks.[5]

Solvent Selection: For preparing solutions, dimethylformamide (DMF), dimethyl sulfoxide

(DMSO), and ethanol are suitable solvents.[1] For aqueous solutions, use a slightly acidic

buffer (e.g., PBS pH < 7) to improve stability.

Analytical Methodologies: A Multi-faceted Approach
A combination of chromatographic and spectroscopic techniques is recommended for the

comprehensive analysis of 3,5-DCQA.

High-Performance Liquid Chromatography with
Photodiode Array Detection (HPLC-PDA)
HPLC-PDA is a robust and widely used method for the quantification of 3,5-DCQA. The

photodiode array detector allows for the simultaneous acquisition of spectra across a range of

wavelengths, aiding in peak identification and purity assessment.

Principle of the Method:

This method separates 3,5-DCQA from other components in a sample based on its partitioning

between a stationary phase (a C18 column) and a mobile phase (a mixture of an acidified

aqueous solution and an organic solvent). The separated compound is then detected by its

absorbance of UV light.

Experimental Protocol:

Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler,

column oven, and photodiode array detector.

Chromatographic Conditions:
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Parameter Recommended Setting

Column
C18 reversed-phase column (e.g., 4.6 x 150

mm, 5 µm)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile

Gradient Elution

0-10 min, 10-15% B; 10-11 min, 15-25% B; 11-

25 min, 25% B; 25-26 min, 25-10% B; 26-40

min, 10% B

Flow Rate 0.8 mL/min

Column Temperature 30°C

Detection Wavelength 327 nm

Injection Volume 10 µL

Data Analysis and System Validation:

Quantification: Create a calibration curve using a certified reference standard of 3,5-DCQA at

a minimum of five concentration levels. The peak area of 3,5-DCQA in the sample is then

used to determine its concentration based on the calibration curve.

System Suitability: Before sample analysis, inject a standard solution multiple times to check

for system precision (Relative Standard Deviation (RSD) of peak area and retention time

should be <2%), theoretical plates, and tailing factor.

Liquid Chromatography-Mass Spectrometry (LC-
MS)
LC-MS provides a higher level of selectivity and sensitivity for the identification and

quantification of 3,5-DCQA, especially in complex matrices.

Principle of the Method:
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Following chromatographic separation as in HPLC, the analyte is ionized (typically using

electrospray ionization - ESI) and then separated based on its mass-to-charge ratio (m/z). This

allows for definitive identification and can be used for quantification through selected ion

monitoring (SIM) or multiple reaction monitoring (MRM).

Experimental Protocol:

Instrumentation: An LC system coupled to a mass spectrometer (e.g., Triple Quadrupole or

Time-of-Flight).

LC Conditions: The same chromatographic conditions as the HPLC-PDA method can be

employed.

Mass Spectrometry Conditions (Negative Ion Mode):

Parameter Recommended Setting

Ionization Mode Electrospray Ionization (ESI), Negative

Precursor Ion [M-H]⁻ m/z 515

Product Ions (for MS/MS) m/z 353, 191, 179

Key Fragmentation Pathways: The fragmentation of the deprotonated molecule [M-H]⁻ at m/z

515 is characteristic. The primary fragmentation involves the loss of a caffeoyl group, resulting

in a prominent ion at m/z 353.[9][10] Further fragmentation can lead to ions at m/z 191 and

179.[10]

Workflow for LC-MS Analysis:

Liquid Chromatography Mass Spectrometry

Sample Injection C18 Reversed-Phase
Separation

Electrospray Ionization
(Negative Mode)

Eluent Mass Analyzer
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Caption: Workflow for the LC-MS analysis of (-)-3,5-Dicaffeoylquinic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the unambiguous structural elucidation and

confirmation of the identity of 3,5-DCQA. Both ¹H and ¹³C NMR are valuable.

Principle of the Method:

NMR spectroscopy exploits the magnetic properties of atomic nuclei. By placing the sample in

a strong magnetic field and irradiating it with radiofrequency pulses, a spectrum is generated

that provides detailed information about the chemical environment of each atom in the

molecule, allowing for the determination of its structure. The structure of 3,5-DCQA and its

isomers can be confirmed by analyzing the chemical shifts and coupling constants of the

protons on the quinic acid and caffeoyl moieties.[11][12][13][14]

Experimental Protocol:

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: Dissolve an accurately weighed amount of the 3,5-DCQA reference

standard in a suitable deuterated solvent (e.g., Methanol-d₄, DMSO-d₆).

Data Acquisition: Acquire ¹H, ¹³C, and 2D NMR spectra (e.g., COSY, HSQC, HMBC) to

enable full structural assignment.

Expected ¹H NMR Spectral Features:

The ¹H NMR spectrum will show characteristic signals for the protons of the two caffeoyl

groups (aromatic and vinylic protons) and the quinic acid moiety. The specific chemical shifts

and coupling patterns of the quinic acid protons are crucial for confirming the 3 and 5 positions

of the caffeoyl esters.[12][15]

Method Validation: Ensuring Trustworthy Results
To ensure the reliability of the analytical methods, a thorough validation should be performed

according to international guidelines (e.g., ICH Q2(R1)).
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Validation Parameters:

Specificity: The ability to assess the analyte unequivocally in the presence of other

components. This can be demonstrated by the separation of 3,5-DCQA from its isomers and

potential degradation products.

Linearity: The ability to obtain test results which are directly proportional to the concentration

of the analyte. A linear relationship between concentration and response should be

established.

Range: The interval between the upper and lower concentration of the analyte in the sample

for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

Accuracy: The closeness of the test results obtained by the method to the true value. This

can be assessed by recovery studies.

Precision: The degree of agreement among individual test results when the method is

applied repeatedly to multiple samplings of a homogeneous sample. This includes

repeatability (intra-day precision) and intermediate precision (inter-day precision).

Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected

but not necessarily quantitated as an exact value.

Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be

quantitatively determined with suitable precision and accuracy.

Robustness: A measure of the method's capacity to remain unaffected by small, but

deliberate variations in method parameters.

Logical Flow for Method Validation:
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Caption: Logical flow for the validation of an analytical method for 3,5-DCQA.

Conclusion
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The analytical methods detailed in these application notes provide a comprehensive framework

for the standardization of (-)-3,5-Dicaffeoylquinic acid. The combination of HPLC-PDA for

routine quantification, LC-MS for sensitive and specific identification, and NMR for definitive

structural confirmation ensures the generation of high-quality, reliable, and reproducible data.

Adherence to proper handling, storage, and method validation protocols is essential for

maintaining the integrity of the analytical results and supporting the advancement of research

and development involving this promising natural compound.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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